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Introduction
PKI 14-22 amide, myristoylated, is a highly selective and cell-permeable competitive inhibitor of

cAMP-dependent Protein Kinase A (PKA).[1][2] It is a synthetic peptide derived from the heat-

stable protein kinase inhibitor (PKI).[3] The addition of a myristoyl group significantly enhances

its permeability across cell membranes and the blood-brain barrier, making it a valuable tool for

in vitro and in vivo studies.[1][2] This technical guide provides a comprehensive overview of the

downstream targets affected by PKI 14-22 amide, myristoylated, supported by quantitative

data, detailed experimental protocols, and signaling pathway visualizations.

Mechanism of Action
Protein Kinase A is a key enzyme in numerous cellular signaling pathways, regulating

processes such as metabolism, gene expression, and cell growth.[4][5] PKA is a tetramer

composed of two regulatory and two catalytic subunits.[6] The binding of cyclic AMP (cAMP) to

the regulatory subunits induces a conformational change, leading to the release and activation

of the catalytic subunits.[7] These active subunits then phosphorylate downstream target

proteins on serine or threonine residues.[8]

PKI 14-22 amide, myristoylated, acts as a pseudosubstrate, binding to the active site of the

PKA catalytic subunit and preventing it from phosphorylating its natural substrates.[9]
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Core Signaling Pathway and Inhibition
The following diagram illustrates the canonical PKA signaling pathway and the point of

inhibition by PKI 14-22 amide, myristoylated.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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